Cas no 1427926-04-2 (3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride)

• Product Name: 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride
• CAS No: 1427926-04-2
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 4779240
• PubChem ID: 71758005
• Update Time: 2025-06-08

3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride
• Z1575305154
• 3'-methyl-1,2,3,6-tetrahydro-4,4'-bipyridine dihydrochloride
• 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride

• Inchi： 1S/C11H14N2.2ClH/c1-9-8-13-7-4-11(9)10-2-5-12-6-3-10;;/h2,4,7-8,12H,3,5-6H2,1H3;2*1H
• InChI Key： UZQLZJFHPJKMCK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC=C(C2C=CN=CC=2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride

3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine Dihydrochloride (CAS No. 1427926-04-2): An Overview

3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride (CAS No. 1427926-04-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine and tetrahydropyridine, both of which are important scaffolds in the development of novel therapeutic agents. The unique structural features of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride make it a promising candidate for various biological applications, particularly in the treatment of neurological disorders and other diseases.

The chemical structure of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride consists of a pyridine ring substituted with a methyl group at the 3-position and a tetrahydropyridine moiety at the 4-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects. It has been demonstrated to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have indicated that this compound can modulate serotonin and dopamine levels in the brain, which are crucial neurotransmitters involved in mood regulation. These findings suggest that 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride could be a valuable addition to the existing arsenal of antidepressant medications.

The pharmacokinetic profile of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that this compound is well-absorbed after oral administration and exhibits good bioavailability. It is rapidly distributed to various tissues and organs, with a particular affinity for the central nervous system (CNS). The metabolism of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various neurological and psychiatric disorders.

The development of 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride as a therapeutic agent is part of a broader effort to identify novel compounds with improved pharmacological profiles. The unique combination of its structural features and pharmacological activities makes it an attractive candidate for drug development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential while minimizing side effects.

In conclusion, 3-Methyl-4-(1,2,3,6-tetrahydropyridin-4-yl)pyridine dihydrochloride (CAS No. 1427926-04-2) represents a promising compound with diverse biological activities. Its potential applications in neuroprotection and mood disorders highlight its significance in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic benefits, it is likely to play an increasingly important role in the development of new treatments for various diseases.